![molecular formula C13H13NO3 B2487680 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-prop-2-ynylacetamide CAS No. 1060988-97-7](/img/structure/B2487680.png)
2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-prop-2-ynylacetamide
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Description
The compound is a derivative of 2,3-dihydro-1,4-benzodioxin . Benzodioxins are a class of organic compounds containing a benzene ring fused to a dioxin ring . This structure is a common feature in a number of pharmaceuticals and research compounds .
Molecular Structure Analysis
The molecular structure of this compound is likely to be complex due to the presence of the benzodioxin ring and the prop-2-ynylacetamide group . The InChI code provided suggests that the compound has a molecular weight of 205.26 .Chemical Reactions Analysis
Benzodioxin derivatives can participate in various chemical reactions, highlighting their versatile chemical properties.Physical And Chemical Properties Analysis
The compound is likely to be a solid at room temperature .Safety and Hazards
properties
IUPAC Name |
2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-prop-2-ynylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NO3/c1-2-5-14-13(15)9-10-3-4-11-12(8-10)17-7-6-16-11/h1,3-4,8H,5-7,9H2,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LXDITFIUWIGVJN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCNC(=O)CC1=CC2=C(C=C1)OCCO2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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